Cas no 2137569-83-4 (4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid)

• Product name: 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid
• CAS No: 2137569-83-4
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• CID: 6252707
• PubChem ID: 165476416

4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid
• 2137569-83-4
• EN300-1082944

• Inchi： 1S/C14H13FO3/c1-2-4-12-13(14(16)17)11(8-18-12)9-5-3-6-10(15)7-9/h3,5-8H,2,4H2,1H3,(H,16,17)
• InChI Key： LMVBKVACPKFOGV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=COC(=C1C(=O)O)CCC

Computed Properties

• Exact Mass: 248.08487243g/mol
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 3.4

Additional information on 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid

Comprehensive Overview of 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid (CAS No. 2137569-83-4)

4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid (CAS No. 2137569-83-4) is a fluorinated furan derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 3-fluorophenyl moiety attached to a furan-3-carboxylic acid scaffold, which enhances its potential for bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in fluorinated organic compounds like 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid stems from their ability to improve metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine substitution is a key strategy for optimizing drug candidates. The compound's propylfuran backbone also contributes to its lipophilicity, making it a promising candidate for CNS-targeted therapies—a hot topic in neuroscience research.

In agrochemical applications, 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid is studied for its potential as a precursor to novel pesticides. The 3-fluorophenyl group may enhance binding affinity to pest-specific proteins, addressing the global demand for eco-friendly crop protection solutions. This resonates with the increasing focus on sustainable agriculture and reduced environmental toxicity—a frequent search query among researchers and policymakers.

Synthetic accessibility is another advantage of this compound. Recent publications highlight efficient routes to its furan-3-carboxylic acid core via Pd-catalyzed cross-coupling or cyclization reactions. Such methods align with the pharmaceutical industry's push for green chemistry and atom-economical processes, frequently discussed in AI-driven literature analyses.

Analytical characterization of CAS No. 2137569-83-4 typically involves LC-MS and ¹⁹F NMR due to its fluorine atom—a technique gaining traction in quality control labs. The compound's stability under physiological pH conditions makes it relevant for preclinical studies, another high-traffic keyword in biomedical search engines.

While not yet commercially widespread, 4-(3-fluorophenyl)-2-propylfuran-3-carboxylic acid exemplifies the convergence of fluorine chemistry and heterocyclic drug design. Its development reflects broader industry priorities: targeted bioactivity, synthetic scalability, and environmental compatibility—all SEO-optimized themes in contemporary scientific discourse.